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Compound of Interest

Compound Name: Pimozide

Cat. No.: B1677891

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of pimozide, an antipsychotic medication, requires careful consideration to
ensure the safety of personnel and the protection of the environment. While not definitively
classified as a hazardous waste by the Resource Conservation and Recovery Act (RCRA), its
potential for toxicity necessitates a cautious approach to its disposal in a laboratory setting.
This guide provides procedural, step-by-step guidance for the safe handling and disposal of
pimozide waste.

Regulatory and Safety Overview

Pimozide is not explicitly listed as a P- or U-listed hazardous waste under RCRA. However,
Safety Data Sheets (SDSs) may classify it as harmful if swallowed, and it is recognized for its
potential developmental and reproductive toxicity. Due to the absence of a clear federal
hazardous waste classification, it is recommended that pimozide be managed as a non-RCRA
hazardous pharmaceutical waste. This approach ensures a higher level of safety and
environmental protection.[1][2][3][4][5]

State and local regulations for pharmaceutical waste disposal may be more stringent than
federal guidelines. Therefore, it is crucial to consult and adhere to all applicable local and state
laws.[3]
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Quantitative Data Summary

No specific quantitative data for pimozide disposal, such as concentration limits for landfill
disposal, were identified in the available resources. The disposal recommendations are based
on qualitative safety and environmental protection principles.

Parameter Guideline

RCRA Hazardous Waste Classification Not explicitly listed as P- or U-listed waste.

_ Treat as a non-RCRA hazardous
Recommended Handling )
pharmaceutical waste.

Primary Disposal Method Incineration at a permitted facility.

Prohibited for hazardous and non-RCRA

Sewer Disposal )
hazardous pharmaceuticals.

Experimental Protocols

No specific experimental protocols for the chemical neutralization or deactivation of pimozide
for disposal purposes were found in the reviewed resources. The standard and recommended
procedure is physical segregation and subsequent incineration.

Step-by-Step Disposal Procedures

1. Segregation of Pimozide Waste:

» Designate a specific, clearly labeled waste container for all pimozide-contaminated
materials. This includes unused or expired pimozide tablets, contaminated personal
protective equipment (PPE) such as gloves and lab coats, and any labware (e.g., weighing
boats, spatulas, vials) that has come into direct contact with the compound.

e The container should be white with a blue lid, the common color-coding for non-RCRA
pharmaceutical waste intended for incineration.[1] The label should clearly state "Pimozide
Waste for Incineration.”

2. Packaging of Pimozide Waste:
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Ensure that the waste container is robust, leak-proof, and kept securely closed when not in
use.

Do not mix pimozide waste with other waste streams, such as regular trash, biohazardous
waste, or other chemical waste, unless explicitly permitted by your institution's environmental
health and safety (EHS) department.

. Storage of Pimozide Waste:

Store the segregated pimozide waste in a secure, designated area within the laboratory,
away from general traffic.

The storage area should be clearly marked, and access should be limited to authorized
personnel.

. Disposal through a Licensed Waste Management Vendor:

Arrange for the collection and disposal of the pimozide waste through your institution's EHS
department or a licensed hazardous waste management vendor.

Ensure the vendor is permitted to handle and incinerate pharmaceutical waste.[1][2]
. Documentation:

Maintain accurate records of the amount of pimozide waste generated and the date of its
disposal.

Keep copies of all waste manifests and disposal certificates provided by the waste
management vendor.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of
pimozide in a laboratory setting.
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Pimozide Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Pimozide: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677891#pimozide-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677891?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

